ethyl 1-[3-(2-methoxyphenyl)-2-propen-1-yl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(E)-3-(2-methoxyphenyl)prop-2-enyl]piperidine-4-carboxylate
• InChI: InChI=1S/C18H25NO3/c1-3-22-18(20)16-10-13-19(14-11-16)12-6-8-15-7-4-5-9-17(15)21-2/h4-9,16H,3,10-14H2,1-2H3/b8-6+
• InChI Key: VLZUZJUYIBNJKG-SOFGYWHQSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CC=CC2=CC=CC=C2OC
• Isomeric SMILES: CCOC(=O)C1CCN(CC1)C/C=C/C2=CC=CC=C2OC
• Molecular Formula: C18H25NO3
• Molecular Weight: 303.4 g/mol

Description

Ethyl 1-[3-(2-methoxyphenyl)-2-propen-1-yl]-4-piperidinecarboxylate, also known as Mepivacaine, is a local anesthetic used for pain relief during medical procedures. Mepivacaine is a derivative of the amino amide group of local anesthetics, which are widely used in medical practice. It has been found to be a safe and effective anesthetic for use in a variety of medical procedures.

Mechanism of Action

Ethyl 1-[3-(2-methoxyphenyl)-2-propen-1-yl]-4-piperidinecarboxylate works by blocking the transmission of nerve impulses, thereby preventing the sensation of pain. It does this by inhibiting the influx of sodium ions into nerve cells, which is necessary for the transmission of nerve impulses. This results in the temporary loss of sensation in the area where the drug is administered.
Biochemical and Physiological Effects:
ethyl 1-[3-(2-methoxyphenyl)-2-propen-1-yl]-4-piperidinecarboxylate has been found to have a relatively low toxicity and is generally well-tolerated by patients. It is metabolized in the liver and excreted in the urine. The drug has a half-life of approximately 2.5 hours and is rapidly eliminated from the body.

Advantages and Limitations for Lab Experiments

Ethyl 1-[3-(2-methoxyphenyl)-2-propen-1-yl]-4-piperidinecarboxylate has several advantages for use in lab experiments. It is a relatively safe and effective local anesthetic that can be used in a variety of medical procedures. It is also readily available and relatively inexpensive. However, there are some limitations to its use in lab experiments. For example, it may not be suitable for use in experiments that require long-term anesthesia or for experiments that require the use of animals that are sensitive to the drug.

Future Directions

There are several future directions for research on ethyl 1-[3-(2-methoxyphenyl)-2-propen-1-yl]-4-piperidinecarboxylate. One potential area of research is the development of new formulations of the drug that can be administered in different ways, such as through inhalation or transdermal delivery. Another area of research is the development of new analogs of ethyl 1-[3-(2-methoxyphenyl)-2-propen-1-yl]-4-piperidinecarboxylate that have improved efficacy and safety profiles. Additionally, there is a need for further research on the long-term effects of ethyl 1-[3-(2-methoxyphenyl)-2-propen-1-yl]-4-piperidinecarboxylate use, particularly in patients with chronic pain.

Synthesis Methods

Ethyl 1-[3-(2-methoxyphenyl)-2-propen-1-yl]-4-piperidinecarboxylate is synthesized by reacting 2-methoxyphenylacetic acid with thionyl chloride to form 2-methoxyphenylacetyl chloride. This is then reacted with 1-methylpiperidine to form the corresponding amide. The amide is then treated with ethyl chloroformate to form the ester, which is purified by recrystallization.

Scientific Research Applications

Ethyl 1-[3-(2-methoxyphenyl)-2-propen-1-yl]-4-piperidinecarboxylate has been extensively studied in scientific research, particularly in the field of anesthesia. It has been found to be effective in providing local anesthesia for a variety of medical procedures, including dental procedures, surgery, and obstetrics. ethyl 1-[3-(2-methoxyphenyl)-2-propen-1-yl]-4-piperidinecarboxylate has also been studied for its potential use in the treatment of chronic pain.